Cas no 90726-85-5 (Butanoic acid, 4-(diethylamino)-, methyl ester)

• Product Name: Butanoic acid, 4-(diethylamino)-, methyl ester
• CAS No: 90726-85-5
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 4304148
• PubChem ID: 44910
• Update Time: 2025-06-08

Butanoic acid, 4-(diethylamino)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(diethylamino)-, methyl ester
• METHYL 4-(DIETHYLAMINO)BUTANOATE
• DB-431203
• 90726-85-5
• SCHEMBL7141667
• F95237

• Inchi： 1S/C9H19NO2/c1-4-10(5-2)8-6-7-9(11)12-3/h4-8H2,1-3H3
• InChI Key： NVQFDHVCHIYMRM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCCN(CC)CC

Computed Properties

• Exact Mass: 173.141578849Da
• Monoisotopic Mass: 173.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 29.5Ų

Additional information on Butanoic acid, 4-(diethylamino)-, methyl ester

Butanoic acid, 4-(diethylamino)-, methyl ester (CAS No. 90726-85-5): A Comprehensive Overview

Butanoic acid, 4-(diethylamino)-, methyl ester, identified by its CAS number 90726-85-5, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and as an intermediate in synthetic pathways. The molecular structure of Butanoic acid, 4-(diethylamino)-, methyl ester consists of a butanoic acid backbone modified with a diethylamino group and a methyl ester substituent, which endows it with distinct chemical properties and reactivity profiles.

The synthesis of Butanoic acid, 4-(diethylamino)-, methyl ester involves multi-step organic reactions that highlight the compound's versatility in chemical transformations. The presence of the diethylamino group enhances its nucleophilicity, making it a valuable building block for the construction of more complex molecules. Recent advancements in synthetic methodologies have improved the efficiency and yield of its production, facilitating its use in both academic research and industrial applications.

In the realm of pharmaceutical research, Butanoic acid, 4-(diethylamino)-, methyl ester has been explored for its potential biological activity. Studies have indicated that this compound may exhibit properties relevant to neurological and cardiovascular functions. The diethylamino moiety is particularly noteworthy for its ability to interact with biological targets, suggesting possible therapeutic applications. For instance, researchers have investigated its role as a modulator of neurotransmitter release and receptor activity, which could have implications for the treatment of neurodegenerative diseases.

The methyl ester group in the molecule contributes to its solubility and stability under various conditions, making it a practical candidate for further functionalization. This feature is particularly advantageous in drug design, where compatibility with biological systems is crucial. Current research is focusing on derivatives of Butanoic acid, 4-(diethylamino)-, methyl ester that may enhance its pharmacological profile while maintaining its favorable chemical properties.

One of the most compelling aspects of studying Butanoic acid, 4-(diethylamino)-, methyl ester is its role as a precursor in the synthesis of more complex pharmacophores. The compound's structural framework allows for modifications that can fine-tune its biological activity. For example, replacing the diethylamino group with other amines or altering the ester functionality can lead to novel compounds with distinct properties. Such modifications are essential in drug discovery pipelines where lead optimization is critical.

The growing interest in Butanoic acid, 4-(diethylamino)-, methyl ester is also driven by its potential use in materials science. Its unique chemical composition makes it a candidate for developing new polymers or coatings with enhanced performance characteristics. Researchers are exploring its incorporation into polymeric matrices to improve thermal stability or mechanical strength. These applications underscore the compound's versatility beyond traditional pharmaceutical uses.

Eco-friendly synthetic routes for producing Butanoic acid, 4-(diethylamino)-, methyl ester are also being developed to minimize environmental impact. Green chemistry principles are being applied to optimize reaction conditions, reduce waste generation, and utilize renewable feedstocks. Such efforts align with global initiatives to promote sustainable chemical manufacturing practices.

The analytical characterization of Butanoic acid, 4-(diethylamino)-, methyl ester relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the compound's molecular structure and purity. High-performance liquid chromatography (HPLC) is also employed for purification and quantification purposes. The accuracy of these analytical tools ensures that researchers can confidently incorporate this compound into their studies without concerns about impurities or structural anomalies.

In conclusion, Butanoic acid, 4-(diethylamino)-, methyl ester (CAS No. 90726-85-5) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable tool in pharmaceutical research and synthetic chemistry. As our understanding of its properties continues to evolve through ongoing studies and technological advancements in synthetic methodologies and analytical techniques; this compound is poised to play an increasingly important role in future scientific endeavors.